(3R)-N,N-Dimethyl-3-(methylamino)butanamide

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• SMILES: CC(CC(=O)N(C)C)NC
• InChI: InChI=1S/C7H16N2O/c1-6(8-2)5-7(10)9(3)4/h6,8H,5H2,1-4H3/t6-/m1/s1
• InChIKey: GEQBIWXNNIQQRU-ZCFIWIBFSA-N

(3R)-N,N-Dimethyl-3-(methylamino)butanamide Overview

(3R)-N,N-Dimethyl-3-(methylamino)butanamide is a chiral tertiary amide derivative characterized by a butanamide backbone with an (R)-configured methylamino substituent at the 3-position and a dimethylamino group on the amide nitrogen [1]. With a molecular formula of C7H16N2O and a molecular weight of 144.21 g/mol, this compound serves as a versatile intermediate in the synthesis of 3R-amino substituted butanamide derivatives, including pharmaceutical agents targeting metabolic and neurological pathways [2]. Its stereochemically defined structure is critical for applications where enantiomeric purity directly influences biological activity or synthetic outcomes, distinguishing it from racemic or achiral analogs in procurement decisions.

▸ Enantiopure (3R) intermediate for stereocontrolled synthesis of 3R‑amino butanamide derivatives

▸ Compatible with patent‑described route (CN113773323A) for sitagliptin/regagliptin intermediates

▸ Defined (3R) configuration supports enantioselective research and process chemistry workflows

• [1] PubChem. N,N-Dimethyl-3-(methylamino)butanamide. View Source
• [2] CN113773323A - Preparation method of 3R-amino substituted butanamide derivative. Google Patents, 2021. View Source

(3R)-N,N-Dimethyl-3-(methylamino)butanamide Substitution Risks

Generic substitution of (3R)-N,N-Dimethyl-3-(methylamino)butanamide with racemic mixtures, the (3S)-enantiomer, or structurally related butanamides such as 3-(methylamino)-N,3-dimethyl-butanamide (CAS 859195-79-2) is not scientifically valid due to critical differences in stereochemical configuration and target engagement profiles [1]. The (3R) stereochemistry is essential for the compound's role as a synthetic intermediate in the preparation of 3R-amino substituted butanamide derivatives like sitagliptin and regagliptin, where incorrect chirality leads to inactive or undesired diastereomers [2]. Furthermore, in vitro pharmacological data reveal that even structurally close analogs exhibit distinct binding affinities and functional activities at GABA-A receptor subtypes and cytochrome P450 enzymes, meaning that assay outcomes cannot be reliably extrapolated across compounds within this class without explicit, quantitative comparator data [1].

Racemic mixture (CAS 859195-79-2)

May produce a mixture of diastereomers in 3R‑specific synthetic routes, complicating stereochemical outcome and requiring additional resolution steps.

(3S)-enantiomer or opposite chirality analog

Opposite chirality can shift receptor‑binding profiles and alter downstream functional assay results, limiting direct data comparability.

Structurally related butanamides (e.g. 3-(methylamino)-N,3-dimethyl-butanamide)

Distinct GABA-A receptor and CYP enzyme engagement profiles mean assay outcomes may not transfer across analogs without explicit comparator data.

• [1] BindingDB. BDBM50395121 (CHEMBL2163548). Affinity Data for GABA-A Receptor Subunits. View Source
• [2] CN113773323A - Preparation method of 3R-amino substituted butanamide derivative. Google Patents, 2021. View Source

(3R)-N,N-Dimethyl-3-(methylamino)butanamide Differentiation Evidence

GABA-A Receptor Binding Profile

The target compound exhibits measurable but weak displacement of [3H]R-(-)-14 from human GABA-A receptor subunits, with IC50 values of 3.80E+3 nM (alpha1) and 3.90E+3 nM (beta3) [1]. This profile differentiates it from a more potent comparator, BDBM50370911 (CHEMBL1202308), which demonstrates a Ki of 71 nM at the human alpha1-beta3-gamma2S receptor in an electrophysiology assay [2]. This ~55-fold difference in potency establishes the target compound as a distinct tool for studies requiring low-affinity GABA-A receptor interaction or as a negative control.

GABA-A Receptor Binding

Cross-study comparison

IC50: 3,800 nM (α1), 3,900 nM (β3) vs comparator Ki 71 nM

Reported low-affinity binding profile for GABA-A receptor research

~55-fold lower potency; radioligand displacement in HEK293S cells

Evidence Dimension	GABA-A receptor binding affinity (IC50/Ki)
Target Compound Data	IC50: 3,800 nM (alpha1); IC50: 3,900 nM (beta3)
Comparator Or Baseline	BDBM50370911 (CHEMBL1202308); Ki: 71 nM
Quantified Difference	~55-fold lower potency
Conditions	Radioligand displacement assay using human FLAG-tagged subunits expressed in HEK293S cells

Why This Matters

This data allows researchers to select a low-potency GABA-A ligand for applications where high-affinity binding is undesirable or would confound experimental outcomes, such as in studies of allosteric modulation or receptor trafficking.

• [1] BindingDB. BDBM50395121 (CHEMBL2163548). Affinity Data for GABA-A Receptor Subunits. View Source
• [2] BindingDB. BDBM50370911 (CHEMBL1202308). Ki Data for GABA-A Receptor. View Source

CYP2D6 & CYP3A4 Inhibition Profile

The target compound demonstrates measurable inhibition of human cytochrome P450 enzymes, with IC50 values of 6.48E+3 nM for CYP2D6 and 2.21E+3 nM for CYP3A4 [1]. In contrast, a structurally distinct comparator, BDBM50449941 (CHEMBL4161949), exhibits comparable CYP2D6 inhibition (IC50: 6.48E+3 nM) but a different CYP3A4 inhibition potency (IC50: 2.21E+3 nM) and additional activity at muscarinic acetylcholine receptors (IC50: 9.25E+3 nM) [2]. These distinct off-target interaction profiles highlight that within this chemical space, subtle structural variations lead to divergent cytochrome P450 inhibition patterns, making the target compound a more selective tool for CYP2D6/CYP3A4 studies.

CYP Enzyme Inhibition

Cross-study comparison

CYP2D6 IC50 6,480 nM; CYP3A4 IC50 2,210 nM

CYP inhibition profile without reported muscarinic receptor activity

Comparator shows additional muscarinic M1-M5 activity; recombinant CYP assay

Evidence Dimension	CYP450 enzyme inhibition (IC50)
Target Compound Data	CYP2D6: 6,480 nM; CYP3A4: 2,210 nM
Comparator Or Baseline	BDBM50449941 (CHEMBL4161949); CYP2D6: 6,480 nM; CYP3A4: 2,210 nM; Muscarinic M1-M5: 9,250 nM
Quantified Difference	Comparator exhibits additional muscarinic receptor activity not present in target compound data
Conditions	Recombinant human CYP enzymes expressed in insect cell microsomes; fluorescent substrate (AMMC) preincubation for 30 min

Why This Matters

For ADME screening or drug-drug interaction studies, the absence of muscarinic receptor activity in the target compound's reported profile reduces confounding variables compared to analogs with broader off-target effects, making it a cleaner tool for CYP-specific investigations.

• [1] BindingDB. BDBM50395121 (CHEMBL2163548). Affinity Data for CYP Enzymes. View Source
• [2] BindingDB. BDBM50449941 (CHEMBL4161949). Affinity Data for CYP2D6, CYP3A4, and Muscarinic Receptors. View Source

Chiral Intermediate Synthetic Utility

The (3R) stereochemistry of the target compound is a critical determinant in the patented synthesis of 3R-amino substituted butanamide derivatives, including sitagliptin and regagliptin [1]. The patent (CN113773323A) explicitly outlines a preparation method that relies on 3R-configured intermediates to achieve the desired stereochemical outcome in the final pharmaceutical agent [2]. In contrast, the racemic mixture, N,N-Dimethyl-3-(methylamino)butanamide (CAS 859195-79-2), lacks stereochemical control and would produce a mixture of diastereomers if used in the same synthetic sequence, necessitating costly and low-yield chiral resolution steps [3].

Chiral Synthetic Utility

Class-level

(3R) enantiomer compatible with CN113773323A route; racemate leads to diastereomer mixture

Supports stereochemical-control workflow for 3R‑amino butanamide synthesis

Qualitative difference; patent-described synthetic route context

Evidence Dimension	Synthetic utility as a chiral intermediate
Target Compound Data	3R-enantiomer; compatible with patent CN113773323A for preparing 3R-amino substituted butanamide derivatives
Comparator Or Baseline	Racemic mixture (CAS 859195-79-2); produces diastereomeric mixture requiring chiral resolution
Quantified Difference	Not applicable (qualitative difference in stereochemical outcome)
Conditions	Synthetic route as described in CN113773323A

Why This Matters

Procurement of the enantiopure (3R) form avoids the additional cost, time, and yield loss associated with chiral resolution steps, making it the economically and scientifically preferred choice for synthesizing 3R-configured pharmaceutical intermediates.

• [1] CN113773323A - Preparation method of 3R-amino substituted butanamide derivative. Google Patents, 2021. View Source
• [2] CN113773323A - Preparation method of 3R-amino substituted butanamide derivative. Google Patents, 2021. View Source
• [3] 3-(Methylamino)-N,3-dimethyl-butanamide (CAS 859195-79-2). View Source

(3R)-N,N-Dimethyl-3-(methylamino)butanamide Applications

GABA-A Receptor Selectivity Profiling

Based on its weak displacement of [3H]R-(-)-14 from human GABA-A receptor subunits (IC50 ~3.8-3.9 μM) [1], the target compound is ideally suited as a low-affinity reference ligand in competitive binding assays. Its use as a negative control or baseline comparator enables researchers to establish the potency threshold for novel GABA-A modulators, ensuring that observed effects are not due to non-specific binding. This application is supported by direct comparative data showing ~55-fold lower potency than a known GABA-A antagonist [2].

CYP2D6 & CYP3A4 Inhibition Screening

With documented IC50 values of 6.48 μM for CYP2D6 and 2.21 μM for CYP3A4 [1], this compound serves as a validated tool for assessing cytochrome P450 inhibition in early-stage ADME screening. Its distinct profile, lacking reported muscarinic receptor activity [2], reduces confounding variables in assays designed to isolate CYP-mediated metabolism effects, making it a cleaner alternative to analogs with broader off-target interactions.

Stereocontrolled Synthesis of 3R-Amino Butanamides

As explicitly described in patent CN113773323A, the (3R) stereochemistry of this compound is essential for the preparation of 3R-amino substituted butanamide derivatives, including sitagliptin and regagliptin [1]. Procurement of this enantiopure intermediate directly supports synthetic routes that avoid diastereomer formation and the need for chiral resolution, thereby reducing production costs and improving overall yield in pharmaceutical manufacturing processes.

Application

Selection Property

Validation Focus

GABA-A receptor research assays

Low-affinity binding profile

Binding assay baseline comparator context

CYP inhibition ADME screening

CYP2D6/CYP3A4 inhibition profile

Off-target selectivity review

Enantioselective synthesis

(3R)-configured chiral intermediate

Stereochemical outcome; patent-route compatibility

• [1] BindingDB. BDBM50395121 (CHEMBL2163548). Affinity Data for GABA-A Receptor Subunits and CYP Enzymes. View Source
• [2] BindingDB. BDBM50370911 (CHEMBL1202308). Ki Data for GABA-A Receptor. View Source
• [3] CN113773323A - Preparation method of 3R-amino substituted butanamide derivative. Google Patents, 2021. View Source